Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride

• CAS No.: 86346-66-9
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol
• IUPAC Name: N'-hydroxy-2-(5,6,7,8-tetrahydronaphthalen-1-yloxy)ethanimidamide;hydrochloride
• InChI: InChI=1S/C12H16N2O2.ClH/c13-12(14-15)8-16-11-7-3-5-9-4-1-2-6-10(9)11;/h3,5,7,15H,1-2,4,6,8H2,(H2,13,14);1H
• InChI Key: PASMQDWRFARZLY-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC2=C(C1)C=CC=C2OC/C(=N\O)/N.Cl
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2OCC(=NO)N.Cl

Description

Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its reactivity and potential biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride typically involves the reaction of 5,6,7,8-tetrahydro-1-naphthol with ethanimidamide under specific conditions. The reaction is usually carried out in the presence of a base and a suitable solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the monohydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution reaction .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Ethanimidamide, N-hydroxy-2-((5,6,7,8-tetrahydro-1-naphthalenyl)oxy)-, monohydrochloride include:

5,6,7,8-Tetrahydro-2-naphthylamine: A related compound with similar structural features.

N-Hydroxyethanimidamide: Another compound with a similar functional group but different structural context.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct reactivity and potential biological activities .